Cas no 116673-46-2 (1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol)

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol structure
116673-46-2 structure
Product Name:1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
CAS No:116673-46-2
MF:C8H10O5
MW:186.162003040314
CID:2614945
PubChem ID:10857203
Update Time:2025-04-21

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
    • EN300-1855819
    • 1,2-Ethanediol, 1-(3,4,5-trimethoxyphenyl)-
    • 116673-46-2
    • AKOS021030907
    • DTXSID50446111
    • CHEMBL2203979
    • Inchi: 1S/C8H10O5/c9-3-7(12)4-1-5(10)8(13)6(11)2-4/h1-2,7,9-13H,3H2
    • InChI Key: SHYMBEZJQMELDC-UHFFFAOYSA-N
    • SMILES: OCC(C1C=C(O)C(O)=C(O)C=1)O

Computed Properties

  • Exact Mass: 228.10000
  • Monoisotopic Mass: 228.09977361Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • PSA: 68.15000
  • LogP: 0.73810

1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1855819-0.05g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
0.05g
$468.0 2023-09-18
Enamine
EN300-1855819-0.1g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
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$490.0 2023-09-18
Enamine
EN300-1855819-0.25g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
0.25g
$513.0 2023-09-18
Enamine
EN300-1855819-0.5g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
0.5g
$535.0 2023-09-18
Enamine
EN300-1855819-1.0g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
1g
$986.0 2023-06-01
Enamine
EN300-1855819-2.5g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
2.5g
$1089.0 2023-09-18
Enamine
EN300-1855819-5.0g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
5g
$2858.0 2023-06-01
Enamine
EN300-1855819-10.0g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
10g
$4236.0 2023-06-01
Enamine
EN300-1855819-1g
1-(3,4,5-trimethoxyphenyl)ethane-1,2-diol
116673-46-2
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$557.0 2023-09-18
Enamine
EN300-1855819-5g
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